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Compound of Interest

Compound Name: Phenyl trimethicone

Cat. No.: B179464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Phenyl Trimethicone, a versatile

silicone-based polymer widely utilized in the pharmaceutical and cosmetic industries. This

document elucidates its chemical identity, including its various CAS numbers, and details its

molecular structure.

Chemical and Physical Properties
Phenyl trimethicone is a polysiloxane that can vary in its specific structure, leading to different

CAS numbers and a range of physical properties. The most commonly referenced form is

chemically known as trimethyl-[phenyl-bis(trimethylsilyloxy)silyl]oxysilane.[1] The quantitative

data for this and other variants are summarized below for comparative analysis.
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Property Value CAS Number Reference

Molecular Formula C15H32O3Si4 2116-84-9 [2]

C9H12O2Si 73559-47-4 [3]

Molecular Weight 372.758 g/mol 2116-84-9 [2][4]

CAS Number

2116-84-9, 73559-47-

4, 70131-69-0, 18876-

34-1

- [4][5][6][7]

EINECS/ELINCS No. 218-320-6 2116-84-9 [1][2]

Refractive Index
1.437 - 1.465 (at

25°C)

2116-84-9, 73559-47-

4
[5][7][8]

Specific Gravity
0.921 - 0.99 g/mL (at

20°C or 25°C)

2116-84-9, 73559-47-

4
[5][7][8]

Melting Point -102°C 2116-84-9 [7]

Boiling Point 264°C 2116-84-9 [7]

Flash Point 127°C (closed cup) 2116-84-9 [7]

Chemical Structure and Synthesis
Phenyl trimethicone is an organosilicon compound characterized by a siloxane backbone

(silicon-oxygen-silicon linkages).[1][3] Its structure consists of a silicon atom bonded to a

phenyl group (-C6H5) and three trimethylsiloxy groups (-OSi(CH3)3).[3] The presence of the

phenyl group increases the refractive index and enhances compatibility with organic materials.

[3] The methyl groups contribute to the compound's stability and low volatility.[3]

The general synthesis of silicone polymers like phenyl trimethicone begins with silica.[1]

Silica is converted to a reactive intermediate, such as tetraethoxysilane.[1] Subsequently, the

desired organic groups (in this case, phenyl and methyl groups) are introduced via a Grignard

reaction, replacing the ethoxy groups.[1] The resulting organosilanes undergo hydrolysis to

form silanols, which then condense to create the final silicone polymer with its characteristic

siloxane framework.[1]
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Chemical Identifiers

Molecular Structure Properties & Applications

CAS Numbers
2116-84-9

73559-47-4
70131-69-0

Chemical Name
trimethyl-[phenyl-bis(trimethylsilyloxy)silyl]oxysilane

Siloxane Backbone
(Si-O-Si)

Phenyl Group
(-C6H5)

with attached

Methyl Groups
(-CH3)

and

Physical Properties
- High Refractive Index

- Water Repellent
- Non-greasy feel

confers

contribute to

Applications
- Cosmetics (Hair & Skin Care)

- Pharmaceuticals
- Lubricants

leading to its use in

Phenyl Trimethicone

is identified by

is known as

is composed of a

Click to download full resolution via product page

Caption: Logical relationship of Phenyl Trimethicone's identifiers, structure, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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